Cas no 2137559-88-5 (rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea)

• Product Name: rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea
• CAS No: 2137559-88-5
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5958123
• PubChem ID: 165447992
• Update Time: 2025-10-30

rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 2137559-88-5
• EN300-701548
• rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea

• Inchi： 1S/C10H21N3O/c1-7(2)12-10(14)13-9-4-3-8(5-9)6-11/h7-9H,3-6,11H2,1-2H3,(H2,12,13,14)/t8-,9+/m0/s1
• InChI Key： COEMLOYJSQOAEF-DTWKUNHWSA-N
• SMILES： O=C(NC(C)C)N[C@@H]1CC[C@H](CN)C1

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea

Comprehensive Overview of rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea (CAS No. 2137559-88-5)

The compound rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea (CAS No. 2137559-88-5) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework, featuring a cyclopentyl core with an aminomethyl substituent and an isopropyl urea moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition, receptor modulation, and central nervous system (CNS) disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment strategies. rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea aligns with this trend due to its modular design, which allows for fine-tuning of pharmacokinetic properties. Its chiral centers and hydrogen-bonding capabilities contribute to its selectivity and binding affinity, making it a subject of interest in structure-activity relationship (SAR) studies.

The synthesis of rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea involves multi-step organic transformations, including cyclopentane ring functionalization and urea coupling reactions. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis are critical for characterizing this compound. These methods ensure the reproducibility and quality of the material, which is essential for preclinical and clinical studies.

One of the most searched questions in the field is: "What are the potential therapeutic applications of urea derivatives?" This compound's urea linkage is a key pharmacophore found in many FDA-approved drugs, such as sorafenib and lenvatinib, which target kinase enzymes. The rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea scaffold could similarly be explored for cancer therapy, neurodegenerative diseases, or metabolic disorders, given its structural versatility.

Another hot topic is the role of chirality in drug efficacy and safety. The rac- prefix indicates that this compound is a racemic mixture, containing both enantiomers. Researchers often investigate the individual biological activities of each enantiomer to identify the more potent or less toxic form. This approach is particularly relevant for CNS-targeting drugs, where enantiomeric purity can significantly impact blood-brain barrier penetration and receptor interactions.

From an SEO perspective, terms like "urea-based drug discovery", "cyclopentylamine derivatives", and "CAS 2137559-88-5 supplier" are frequently queried by chemists and pharmacologists. Highlighting these keywords ensures that this content reaches the right audience. Additionally, the compound's solubility, stability, and in vitro/in vivo performance are common concerns for researchers, making these aspects critical to address in any technical discussion.

In summary, rac-1-[(1R,3S)-3-(aminomethyl)cyclopentyl]-3-(propan-2-yl)urea represents a compelling case study in modern medicinal chemistry. Its combination of rigid cyclic structure and flexible side chains offers a balanced profile for further optimization. As the scientific community continues to explore its potential, this compound may emerge as a cornerstone in the development of next-generation therapeutics.